Cas no 1396674-57-9 (1-3-(methylsulfanyl)phenyl-3-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea)

• Product Name: 1-3-(methylsulfanyl)phenyl-3-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea
• CAS No: 1396674-57-9
• MF: C₂₁H₂₃N₅O₂S
• MW: 409.50462269783
• CID: 6220628
• PubChem ID: 71792086
• Update Time: 2025-08-01

1-3-(methylsulfanyl)phenyl-3-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea Chemical and Physical Properties

Names and Identifiers

• 1-3-(methylsulfanyl)phenyl-3-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea
• 1-(3-(methylthio)phenyl)-3-(1-(3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl)cyclohexyl)urea
• 1-(3-methylsulfanylphenyl)-3-[1-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)cyclohexyl]urea
• VU0539466-1
• F6240-5039
• 1-[3-(methylsulfanyl)phenyl]-3-{1-[3-(pyridin-3-yl)-1,2,4-oxadiazol-5-yl]cyclohexyl}urea
• AKOS024542116
• 1396674-57-9

• Inchi： 1S/C21H23N5O2S/c1-29-17-9-5-8-16(13-17)23-20(27)25-21(10-3-2-4-11-21)19-24-18(26-28-19)15-7-6-12-22-14-15/h5-9,12-14H,2-4,10-11H2,1H3,(H2,23,25,27)
• InChI Key： ZJZKALVIHGHTFW-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(NC1(C2=NC(C3C=NC=CC=3)=NO2)CCCCC1)=O

Computed Properties

• Exact Mass: 409.15724617g/mol
• Monoisotopic Mass: 409.15724617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 118Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-3-(methylsulfanyl)phenyl-3-{1-3-(pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea

Introduction to 1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea (CAS No. 1396674-57-9)

1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea (CAS No. 1396674-57-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of ureas and is characterized by its unique structural features, including a cyclohexyl ring, a pyridine moiety, and a methylsulfanyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The molecular formula of 1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea is C₂₂H₂₄N₆O₂S, and its molecular weight is approximately 428.52 g/mol. The compound's structure includes a urea linkage, which is a common functional group in many biologically active molecules. The presence of the urea group can enhance the compound's solubility and binding affinity to various biological targets.

Recent studies have focused on the potential therapeutic applications of 1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea. One of the key areas of interest is its activity as a selective inhibitor of specific enzymes involved in various disease pathways. For instance, research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways and are often dysregulated in diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea has been investigated for its anti-inflammatory effects. Studies have demonstrated that it can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in both in vitro and in vivo models. This makes it a promising candidate for the treatment of chronic inflammatory conditions.

The pharmacokinetic properties of 1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-yl)-1,2,4-oxadiazol-5-ylcyclohexyl}urea have also been studied to evaluate its suitability for clinical use. Preclinical data indicate that the compound has favorable oral bioavailability and a reasonable half-life, which are important factors for drug development. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

In terms of clinical trials, early-phase studies have been conducted to assess the safety and efficacy of 1-3-(Methylsulfanyl)phenyl-3-{1-3-(Pyridin-3-y l)-1,2,4 -oxadiazol -5 - ylcyclohex yl }urea . These trials have provided valuable insights into its pharmacological behavior and potential therapeutic benefits. While more extensive clinical trials are needed to fully establish its efficacy and safety in human patients, the preliminary results are encouraging.

The structural diversity and functional groups present in 1 - 3 -( Methylsulfanyl ) phen yl - 3 - { 1 - 3 -( Pyridin - 3 - yl ) - 1 , 2 , 4 - oxad iazol - 5 - yl cyclo hex yl } urea offer opportunities for further chemical modifications to optimize its pharmacological properties. Researchers are exploring various derivatives to enhance its potency, selectivity, and pharmacokinetic profile. These efforts aim to develop more effective therapeutic agents for treating a wide range of diseases.

In conclusion, 1 - 3 -( Methylsulfanyl ) phen yl - 3 - { 1 - 3 -( Pyridin - 3 - yl ) - 1 , 2 , 4 - oxad iazol - 5 - yl cyclo hex yl } urea (CAS No. 1396674 -57 -9) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications in treating various diseases.